5,6-Dimethoxy-3h-imidazo[4,5-b]pyridine

• IUPAC Name: 5,6-dimethoxy-1H-imidazo[4,5-b]pyridine
• InChI: InChI=1S/C8H9N3O2/c1-12-6-3-5-7(10-4-9-5)11-8(6)13-2/h3-4H,1-2H3,(H,9,10,11)
• InChI Key: YEAKFWVGCAGSHM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(N=C2C(=C1)NC=N2)OC
• Molecular Formula: C8H9N3O2
• DSSTOX Substance ID: DTXSID101279683
• Molecular Weight: 179.18 g/mol
• CAS RN: 1096666-06-6

Description

5,6-Dimethoxy-3H-imidazo[4,5-b]pyridine is a heterocyclic compound with a fused imidazopyridine ring system. It exhibits structural resemblance to purines and has garnered interest due to its potential therapeutic significance. The compound has been investigated for various biological activities, including its role in disease conditions.

Synthesis Analysis

Several synthetic approaches have been reported for the preparation of imidazo[4,5-b]pyridines. These methods involve the fusion of an imidazole ring with a pyridine moiety. Notably, new preparative techniques using various catalysts have emerged in recent years. Further details on specific synthetic pathways can be found in relevant literature.

Molecular Structure Analysis

The molecular structure of this compound consists of a fused imidazole and pyridine ring system. The presence of methoxy groups at positions 5 and 6 contributes to its overall structure. Researchers have explored the impact of this arrangement on biological activity.

Chemical Reactions Analysis

The compound participates in various chemical reactions, including transformations that lead to derivatives with altered substituents. For instance, reactions involving 1-aryl-5-amino-4-(cyanoformimidoyl)imidazoles have yielded 3-aryl-5,7-diamino-6-cyano-3H-imidazo[4,5-b]pyridines or 3-aryl-5-amino-6,7-dicyano-3H-imidazo[4,5-b]pyridines.

Mechanism of Action

The precise mechanism of action for 5,6-Dimethoxy-3H-imidazo[4,5-b]pyridine remains an active area of research. Its ability to influence cellular pathways related to cancer cells, immune components, and enzymes involved in metabolism underscores its potential therapeutic relevance. Further studies are needed to elucidate specific targets and pathways.

Synthesis routes and methods

Procedure details

A suspension of 11.6 g of 2-azido-5,6-dimethoxy-3-nitropyridine (example E5) in 600 ml methanol was treated with 1.7 g Pd/C (10% Pd) and hydrogenated for 16 h under atmospheric pressure. The reaction mixture was rapidly filtered through a plug of CELITE® (diatomaceous earth), the filtrate was concentrated under vacuum and the residue was refluxed in 100 ml of formic acid for 18 h. The formic acid was removed under vacuum and the resulting residue was dried under vacuum at 100-110° C. to yield crude 5,6-dimethoxy-1H-imidazo[4,5-b]pyridine (as formic acid salt and/or as free base) that was used for the following step without further purification (MS (MH+ found)=180.2).